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Compound of Interest

Compound Name: Sodium 4-chlorophenoxyacetate

CAS No.: 13730-98-8

Cat. No.: B084440

Get Quote

Executive Summary & Mechanism of Action
The Core Issue: Leaf curling (epinasty) following Sodium 4-chlorophenoxyacetate (4-CPA-

Na) application is rarely a sign of pathogen infection. It is a physiological response to auxin

overdose.

4-CPA-Na is a synthetic auxin analogue.[1] While it effectively induces parthenocarpy (fruit set)

by mimicking Indole-3-acetic acid (IAA), an excess concentration triggers the upregulation of 1-

aminocyclopropane-1-carboxylic acid (ACC) synthase. This floods the plant tissue with

ethylene. Ethylene causes the cells on the upper (adaxial) side of the petiole and leaf midrib to

elongate faster than the lower (abaxial) side, forcing the leaf to curl downward.

Mechanism Visualization
The following diagram outlines the signaling cascade that transforms a chemical application

into a physical side effect.
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Figure 1: The physiological pathway from 4-CPA-Na application to leaf epinasty. Note that

ethylene acts as the secondary messenger causing the physical deformation.

Diagnostic Framework: Is it Chemical or Viral?
Before altering your protocol, you must confirm the curling is chemical (phytotoxicity) and not

viral (e.g., Tomato Yellow Leaf Curl Virus - TYLCV).

Feature
Chemical Epinasty (4-CPA
Toxicity)

Viral Infection (e.g.,
TYLCV)

Curling Direction
Downward (Epinasty) and

spiraling.

Upward (Hyponasty) or

cupping.

Texture
Leaves feel thick, leathery, and

rubbery.

Leaves are brittle, crinkly, and

fragile.[2][3]

Coloration
Dark green (often darker than

normal).

Chlorotic margins (yellowing)

or mosaic patterns.

Onset Speed
Rapid (24–48 hours post-

application).

Gradual (spreads over 1–2

weeks).

Distribution
Localized near spray site or

newest growth.

Systemic; often starts at top,

spreads randomly.

Pests None required.
Presence of Whiteflies

(Bemisia tabaci).[2][3]

Protocol Optimization: Preventing the Curl
The therapeutic window for 4-CPA-Na is narrow. The difference between "fruit set" and

"herbicide damage" is often less than 20 ppm.
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A. The Concentration Rule
For most Solanaceous crops (Tomato, Eggplant), the safe range is 10–20 mg/L (ppm).

10-15 ppm: Safe zone for hot weather (>25°C).

15-20 ppm: Standard zone for mild weather (20-25°C).

>25 ppm: High risk of leaf deformation.

Step-by-Step Preparation (Self-Validating Protocol):

Stock Solution (1000 ppm): Dissolve 1.0 g of 4-CPA-Na powder in 1 Liter of distilled water.

(Sodium salt is water-soluble; no alcohol needed).

Working Solution (20 ppm): Take 20 mL of Stock Solution and dilute into 980 mL of water.

Validation: If you do not have a precision scale, do not estimate. Use a pre-measured 1g

sachet and serial dilution.

B. Application Precision
Never spray the whole plant. 4-CPA is translocatable. If you spray the apical meristem (growing

tip), you will stunt the entire plant.

Correct Method: Use a small hand-held sprayer or a dipping cup. Treat only the open flower

clusters.

Shielding: Use your hand or a cardboard shield to protect the stem and leaves behind the

flower cluster during spraying.

C. Environmental Decision Tree
Temperature dictates the volatility and uptake rate of the auxin.
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Figure 2: Environmental logic flow for 4-CPA-Na application. High temperatures significantly

increase phytotoxicity risks.

Troubleshooting & Recovery
"I sprayed yesterday, and the leaves are curling today. What now?"

Immediate Mitigation (0–6 Hours Post-Spray)
If you realize you overdosed or sprayed the foliage within 6 hours:

Foliar Wash: Spray the entire plant heavily with clean water (pH 7.0). This can wash off

unabsorbed surface residues.

Irrigation: Flush the root zone with fresh water to maximize turgor pressure, helping the plant

dilute the systemic concentration.

Damage Control (>24 Hours Post-Spray)
Once curling (epinasty) is visible, the auxin is cellular. Do not prune immediately.

The Waiting Game: Epinasty from 4-CPA is often temporary. The leaves may remain curled,

but new growth (apical shoots) often emerges normal after 7–10 days as the compound

metabolizes.
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Nutrient Support: Apply a foliar fertilizer high in Potassium (K) and Calcium (Ca).

Why? Calcium strengthens cell walls against the uneven elongation caused by ethylene.

Potassium regulates stomatal function and water balance.

Avoid Nitrogen: Do not apply high-Nitrogen fertilizers during recovery. Rapid vegetative

growth will exacerbate the curling.

Frequently Asked Questions (FAQ)
Q: Can I mix 4-CPA-Na with fungicides? A: Generally, yes, but with caution. Avoid mixing with

alkaline fungicides (like Copper hydroxide) or highly acidic foliar feeds. Extreme pH changes

can alter the dissociation of the salt, changing its uptake rate. Always perform a jar test.

Q: The leaves are curled, but will the fruit be safe? A: Yes. The curling is a vegetative response.

[4][5] Unless the dose was high enough to cause fruit deformation (cat-facing or puffiness), the

fruit is metabolically safe. However, severe leaf damage reduces photosynthesis, which may

lower fruit sugar content (Brix).

Q: Why use the Sodium salt (4-CPA-Na) instead of the acid? A: The Sodium salt is highly

water-soluble. The acid form requires alcohol or alkali to dissolve. For agricultural precision, the

salt minimizes the risk of precipitation in the tank, ensuring a consistent ppm application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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